Cas no 2551114-48-6 (Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride)

• Product Name: Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride
• CAS No: 2551114-48-6
• MF: C₁₁H₁₄ClF₂NO₄
• MW: 297.68296957016
• MDL: MFCD32874931
• CID: 5657395
• PubChem ID: 154814370
• Update Time: 2025-10-28

Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4720962424
• 2551114-48-6
• methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride
• EN300-27194066
• Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride

• MDL： MFCD32874931
• Inchi： 1S/C11H13F2NO4.ClH/c1-16-9-5-7(10(15)17-2)3-4-8(9)18-11(12,13)6-14;/h3-5H,6,14H2,1-2H3;1H
• InChI Key： MTAFREOOHCQLHQ-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(OC1C=CC(C(=O)OC)=CC=1OC)F

Computed Properties

• Exact Mass: 297.0579419g/mol
• Monoisotopic Mass: 297.0579419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride

Recent Advances in the Study of Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate Hydrochloride (CAS: 2551114-48-6)

The compound Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride (CAS: 2551114-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethoxy and methoxybenzoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride exhibits potent activity against specific enzyme targets involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the inhibition of key signaling molecules, although further research is needed to fully elucidate its pharmacological profile.

Another significant finding comes from a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which explored the compound's potential as an anticancer agent. Preliminary results indicate that Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The study highlighted the compound's ability to disrupt cellular metabolism and inhibit tumor growth, paving the way for future investigations into its oncological applications.

Despite these promising findings, challenges remain in the development of Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance the compound's pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, Methyl 4-(2-amino-1,1-difluoroethoxy)-3-methoxybenzoate hydrochloride (CAS: 2551114-48-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for advancing this compound toward clinical trials. The recent studies underscore the importance of this molecule in the field of chemical biology and highlight the need for interdisciplinary collaboration to fully realize its therapeutic benefits.